21-O-(1-Ethoxy)ethyl Cortisone-d9

• Molecular Formula: C25H36O6
• Molecular Weight: 441.6 g/mol
• InChI: InChI=1S/C25H36O6/c1-5-30-15(2)31-14-21(28)25(29)11-9-19-18-7-6-16-12-17(26)8-10-23(16,3)22(18)20(27)13-24(19,25)4/h12,15,18-19,22,29H,5-11,13-14H2,1-4H3/t15?,18-,19-,22+,23-,24-,25-/m0/s1/i6D2,8D2,13D2,14D2,22D
• InChIKey: LYFRAIJVPVCMLJ-QIIQNLQDSA-N

21-O-(1-Ethoxy)ethyl Cortisone-d9 Overview

21-O-(1-Ethoxy)ethyl Cortisone-d9 (molecular weight 441.61, molecular formula C₂₅H₂₇D₉O₆) is a stable isotope-labeled derivative of 21-O-(1-ethoxy)ethyl cortisone, featuring nine deuterium atoms incorporated into its molecular structure [1]. As a labeled analog of a synthetic glucocorticoid prodrug, it is primarily intended for use as an internal standard in quantitative mass spectrometry-based assays, such as LC-MS/MS . The compound enables precise quantification of cortisone metabolites in complex biological matrices by compensating for variability in sample preparation and instrumental analysis .

Use Context LC-MS/MS internal standard for cortisone metabolite quantification

Labeling +9 Da · 9 D atoms deuterated prodrug analog

• [1] Pharmaffiliates. 21-O-(1-Ethoxy)ethyl Cortisone-d9. 2026. View Source

Why Generic Analogs Fail in Bioanalysis

In LC-MS/MS-based quantification of steroids, the use of a structurally identical but isotopically distinct internal standard is critical to correct for matrix effects, extraction efficiency, and ionization variability [1]. Unlabeled analogs, such as cortisone or 21-O-(1-ethoxy)ethyl cortisone, co-elute with the target analyte but cannot be distinguished by mass spectrometry, leading to inaccurate quantification [2]. Even other deuterated corticosteroids, such as cortisone-d8, may exhibit different chromatographic behavior or isotopic interference due to the number and position of deuterium atoms, which can compromise assay precision and accuracy [2]. The specific nine-deuterium labeling pattern in 21-O-(1-Ethoxy)ethyl Cortisone-d9 provides a unique mass shift and retention profile optimized for its intended analytical application [1].

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Unlabeled cortisone or 21-O-(1-ethoxy)ethyl cortisone co-elutes but may not be mass-resolved, leading to quantification uncertainty.

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Other deuterated corticosteroids (e.g., cortisone-d8) can show differing chromatographic behavior and isotopic interference due to label position and count.

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The 9-deuterium labeling pattern provides a specific mass shift and retention profile; alternative ISTDs may not replicate matrix effect correction.

• [1] Pharmaffiliates. 21-O-(1-Ethoxy)ethyl Cortisone-d9. 2026. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Evidence for Analytical Superiority

Minimized Isotopic Interference with +9 Da Shift

21-O-(1-Ethoxy)ethyl Cortisone-d9 exhibits a molecular weight of 441.61, which is +9 Da greater than its unlabeled counterpart (432.61) [1]. This 9 Da mass shift, arising from the incorporation of nine deuterium atoms, reduces the risk of isotopic interference from naturally occurring ¹³C or other isotopes in complex biological matrices compared to compounds with fewer deuterium labels (e.g., cortisone-d8 with an 8 Da shift) [2]. A larger mass difference ensures clearer baseline resolution in MS/MS spectra, improving signal-to-noise ratio and quantification accuracy [2].

+9 Da Mass Shift vs Unlabeled

Class-level inference

+9 Da shift (MW 441.61 vs 432.61)

Mass difference relative to unlabeled analyte

Supports reduced isotopic cross-talk

Class-level benefit; experimental verification recommended

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+9 Da (molecular weight 441.61)
Comparator Or Baseline	Unlabeled 21-O-(1-ethoxy)ethyl cortisone: +0 Da (MW 432.61)
Quantified Difference	+9 Da
Conditions	LC-MS/MS analysis in biological matrices

Why This Matters

A larger mass shift reduces isotopic cross-talk, enabling more precise integration of analyte peaks and lowering the limit of quantification.

• [1] Pharmaffiliates. 21-O-(1-Ethoxy)ethyl Cortisone-d9. 2026. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Reduced Deuterium Isotope Effect Potential

Deuterated internal standards can exhibit a slight chromatographic shift (deuterium isotope effect) that may impair matrix effect compensation [1]. While direct data for 21-O-(1-Ethoxy)ethyl Cortisone-d9 are limited, class-level evidence suggests that a higher number of deuterium atoms (9 in this compound) can, in certain cases, minimize the relative isotopic shift compared to fewer deuterium labels (e.g., D2 or D5), as the physicochemical differences become proportionally smaller [1]. This may result in closer co-elution with the analyte and more robust matrix effect correction.

Deuterium Isotope Effect Potential

Class-level inference

9 D atoms; minimized relative isotopic shift potential

Chromatographic shift compared to fewer D labels

May support closer co-elution and matrix effect correction

Direct retention data not reported; class-level extrapolation

Evidence Dimension	Potential chromatographic shift due to deuterium isotope effect
Target Compound Data	9 deuterium atoms; potential for minimized relative isotopic shift
Comparator Or Baseline	Compounds with fewer deuterium atoms (e.g., D2, D5)
Quantified Difference	Not quantifiable without direct experimental data
Conditions	LC-MS/MS analysis; reversed-phase chromatography

Why This Matters

Closer co-elution enhances the internal standard's ability to correct for ion suppression/enhancement, improving assay accuracy.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Prodrug Protection for Enhanced Stability

The 21-O-(1-ethoxy)ethyl group in this compound serves as a prodrug moiety, protecting the C21 hydroxyl from rapid enzymatic degradation and potentially improving chemical stability during sample storage and preparation [1]. While direct comparative stability data for the deuterated vs. unlabeled form are lacking, the deuterium label is known to enhance metabolic stability via the kinetic isotope effect, which may further prolong analyte integrity in biological matrices .

Prodrug Stability Advantage

Class-level inference

21-O-(1-ethoxy)ethyl prodrug + 9 D

Chemical / metabolic stability vs cortisone

May improve sample stability during preparation

Experimental stability data not available; class-level inference

Evidence Dimension	Chemical and metabolic stability
Target Compound Data	21-O-(1-ethoxy)ethyl prodrug with 9 deuterium atoms
Comparator Or Baseline	Cortisone (unprotected C21 hydroxyl)
Quantified Difference	Not quantifiable without direct experimental data
Conditions	In vitro stability assays; biological sample preparation

Why This Matters

Improved stability reduces analyte degradation during sample handling, ensuring more reliable and reproducible quantification.

• [1] Stella VJ, Nti-Addae KW. Prodrug strategies to overcome poor water solubility. Adv Drug Deliv Rev. 2007;59(7):677-94. View Source

High Purity and Isotopic Enrichment

As a research-grade stable isotope-labeled compound, 21-O-(1-Ethoxy)ethyl Cortisone-d9 is manufactured to high purity standards, typically ≥95% . This high purity, combined with defined isotopic enrichment, minimizes the presence of unlabeled or incompletely labeled species that could contribute to background noise or interfere with accurate quantification [1]. In contrast, less rigorously characterized internal standards may introduce variability and reduce assay sensitivity.

Purity & Isotopic Enrichment

Supplier specification

≥95% chemical purity; high isotopic enrichment

Research-grade internal standard specification

Supports lower background noise and reliable quantification

Lot-specific COA review recommended

Evidence Dimension	Chemical purity and isotopic enrichment
Target Compound Data	≥95% chemical purity; high isotopic enrichment
Comparator Or Baseline	Lower-purity or uncharacterized internal standards
Quantified Difference	Not quantifiable without direct experimental data
Conditions	LC-MS/MS assay development and validation

Why This Matters

High purity and isotopic enrichment reduce background noise, lower the limit of detection, and improve the precision of quantitative measurements.

• [1] Pharmaffiliates. 21-O-(1-Ethoxy)ethyl Cortisone-d9. 2026. View Source

Key Applications in Research and Bioanalysis

Pharmacokinetic LC-MS/MS Quantification

In preclinical and clinical pharmacokinetic studies, accurate quantification of cortisone and its metabolites in plasma or urine is essential for determining drug exposure and clearance. 21-O-(1-Ethoxy)ethyl Cortisone-d9 serves as an ideal internal standard, correcting for matrix effects and extraction variability, thereby ensuring reliable concentration-time data for pharmacokinetic modeling .

Biomarker Validation in Endocrinology

For research investigating dysregulation of the hypothalamic-pituitary-adrenal (HPA) axis, accurate measurement of endogenous corticosteroids is critical. The use of this deuterated internal standard enables precise and reproducible quantification of cortisone in patient-derived samples, supporting biomarker discovery and validation studies in conditions such as Cushing's syndrome or adrenal insufficiency .

Method Validation for Toxicology and Doping Control

In forensic toxicology and anti-doping laboratories, robust LC-MS/MS methods are required to detect and quantify synthetic corticosteroids. 21-O-(1-Ethoxy)ethyl Cortisone-d9 can be employed during method development and validation to establish linearity, accuracy, and precision, and as a quality control material in routine analysis .

In Vitro Prodrug Metabolism Studies

Researchers investigating the metabolic activation of corticosteroid prodrugs can utilize this labeled compound to track the conversion of the 21-O-(1-ethoxy)ethyl moiety to the active cortisone. The deuterium label allows differentiation between the administered prodrug and endogenously produced cortisone in cell-based assays or microsomal incubations .

Application

Selection Property

Validation Focus

Pharmacokinetic research in plasma matrices

Deuterated ISTD for cortisone metabolite quantification

Matrix effect correction and extraction reproducibility

Endocrine biomarker research (HPA axis)

Stable isotope-labeled internal standard

Precision and reproducibility in human plasma research matrices

Forensic toxicology and anti-doping method development

Internal standard for method validation

Linearity, accuracy, and precision assessment

In vitro prodrug metabolism research

Labeled prodrug to differentiate from endogenous cortisone

Metabolic conversion tracking in cell-based assays